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Compound of Interest

Compound Name: ML364

Cat. No.: B609155

Essential Safety and Handling Guide for ML364

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
ML364, a selective ubiquitin-specific peptidase 2 (USP2) inhibitor. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for ML364 indicates that the substance is not classified as
hazardous under the Globally Harmonized System (GHS), it is imperative to follow standard
laboratory safety protocols to minimize exposure and prevent contamination. The following
table outlines the recommended PPE for handling ML364.
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PPE Category Item Specifications Purpose
) o Powder-free, Prevents direct skin
Hand Protection Nitrile Gloves ]
disposable contact.

Safety Glasses with
Eye Protection Side Shields or ANSI Z87.1 certified
Goggles

Protects eyes from

splashes or aerosols.

Protects skin and
] Standard, long- )
Body Protection Laboratory Coat personal clothing from
sleeved o
contamination.

Use in a well-

ventilated area. A o ) )
. . ) ] Minimizes inhalation
Respiratory Protection  Not generally required  fume hood is ) ]
of airborne particles.
recommended for

handling powders.

Operational Plan: Handling ML364

Strict adherence to the following procedures is crucial for the safe handling of ML364 in a
laboratory setting.

Preparation and Weighing

e Conduct all weighing and initial dilutions of powdered ML364 within a certified chemical fume
hood to prevent inhalation of dust.

» Before handling, ensure all necessary PPE is donned correctly.

e Use dedicated, clean spatulas and weighing vessels to avoid cross-contamination.

Dissolution

e ML364 is soluble in DMSO.

e When creating stock solutions, add the solvent to the powdered ML364 slowly to avoid
splashing.
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o Cap vials securely and vortex or sonicate as needed to ensure complete dissolution.

Cell Culture and In Vitro Assays

e When adding ML364 solutions to cell cultures or assays, use appropriate sterile techniques

to maintain the integrity of the experiment.

 All manipulations should be performed in a biological safety cabinet (BSC).

Disposal Plan

Proper disposal of ML364 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Unused ML364 Powder

Dispose of as chemical waste in accordance
with local, state, and federal regulations. Do not

discard down the drain.

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated hazardous waste

container.

Liquid Waste (e.g., media containing ML364)

Collect in a clearly labeled hazardous waste
container. Consult your institution's
environmental health and safety (EHS) office for

specific disposal protocols.

Contaminated PPE (e.g., gloves, lab coat)

Dispose of in the appropriate laboratory waste

stream as per institutional guidelines.

Experimental Workflow for Handling ML364
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Experimental Workflow for Handling ML364

Preparation

Don Personal Protective Equipment (PPE)

}afety First
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y

Dissolve ML364 in Appropriate Solvent

Experimventation

Treat Cells or Perform Assay in BSC

;

Incubate as per Protocol

;

Analyze Experimental Results

Post-Experiment

Dispgosal

Collect Solid and Liquid Waste

;

Label Waste Containers Appropriately

;

Dispose of Waste via EHS Guidelines

;

Doff PPE
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Caption: A flowchart outlining the key steps for safely handling ML364.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b609155?utm_src=pdf-body-img
https://www.benchchem.com/product/b609155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

ML364 Signaling Pathway

ML364 is a selective inhibitor of Ubiquitin-specific-peptidase 2 (USP2). USP2 is a
deubiquitinating enzyme that removes ubiquitin from target proteins, thereby preventing their
degradation by the proteasome. One of the key substrates of USP2 is Cyclin D1, a protein
crucial for cell cycle progression. By inhibiting USP2, ML364 leads to an accumulation of
ubiquitinated Cyclin D1, which is then targeted for degradation by the proteasome. The
resulting decrease in Cyclin D1 levels causes cell cycle arrest.

ML364 Mechanism of Action
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Cell Cycle Arrest

Caption: The signaling pathway of ML364's inhibitory action on USP2.
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 To cite this document: BenchChem. [Personal protective equipment for handling ML364].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609155#personal-protective-equipment-for-handling-
mi364]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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